Cas no 121593-87-1 (6-Chloro-1-[(3-chloro-4-methoxyphenyl)methyl]-3-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-Chloro-1-[(3-chloro-4-methoxyphenyl)methyl]-3-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 121593-87-1
• MF: C₁₃H₁₂Cl₂N₂O₃
• MW: 315.15198135376
• CID: 2626214
• PubChem ID: 14339812
• Update Time: 2025-04-21

6-Chloro-1-[(3-chloro-4-methoxyphenyl)methyl]-3-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-[(3-chloro-4-methoxyphenyl)methyl]-3-methylpyrimidine-2,4-dione
• 6-CHLORO-1-[(3-CHLORO-4-METHOXYPHENYL)METHYL]-3-METHYL-2,4(1H,3H)-PYRIMIDINEDIONE
• DTXSID50559093
• 121593-87-1
• 6-Chloro-1-[(3-chloro-4-methoxyphenyl)methyl]-3-methylpyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C13H12Cl2N2O3/c1-16-12(18)6-11(15)17(13(16)19)7-8-3-4-10(20-2)9(14)5-8/h3-6H,7H2,1-2H3
• InChI Key： ZATKIOGERXWFBW-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C)C(N1CC1C=CC(=C(C=1)Cl)OC)=O)=O

Computed Properties

• Exact Mass: 314.0224976Da
• Monoisotopic Mass: 314.0224976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.9Ų